Cas no 2098006-74-5 (2-((6-(4-methylpiperidin-1-yl)pyrimidin-4-yl)oxy)ethan-1-amine)

• Product Name: 2-((6-(4-methylpiperidin-1-yl)pyrimidin-4-yl)oxy)ethan-1-amine
• CAS No: 2098006-74-5
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 5724941
• PubChem ID: 121206093
• Update Time: 2025-10-23

2-((6-(4-methylpiperidin-1-yl)pyrimidin-4-yl)oxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2098006-74-5
• F1967-5206
• AKOS026715231
• 2-[6-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxyethanamine
• starbld0049221
• 2-((6-(4-methylpiperidin-1-yl)pyrimidin-4-yl)oxy)ethan-1-amine
• Ethanamine, 2-[[6-(4-methyl-1-piperidinyl)-4-pyrimidinyl]oxy]-

• Inchi： 1S/C12H20N4O/c1-10-2-5-16(6-3-10)11-8-12(15-9-14-11)17-7-4-13/h8-10H,2-7,13H2,1H3
• InChI Key： AQOXBUPZPNJZAK-UHFFFAOYSA-N
• SMILES： O(CCN)C1=CC(=NC=N1)N1CCC(C)CC1

Computed Properties

• Exact Mass: 236.16371127g/mol
• Monoisotopic Mass: 236.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.112±0.06 g/cm3(Predicted)
• Boiling Point: 419.7±40.0 °C(Predicted)
• pka: 7.42±0.10(Predicted)

2-((6-(4-methylpiperidin-1-yl)pyrimidin-4-yl)oxy)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-((6-(4-methylpiperidin-1-yl)pyrimidin-4-yl)oxy)ethan-1-amine

2-((6-(4-Methylpiperidin-1-yl)pyrimidin-4-yl)oxy)ethan-1-amine: A Comprehensive Overview

2-((6-(4-methylpiperidin-1-yl)pyrimidin-4-yl)oxy)ethan-1-amine, also known by its CAS number 2098006-74-5, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of amines and features a complex structure that combines a pyrimidine ring, a piperidine moiety, and an ethanamine group. The presence of these functional groups makes it a versatile molecule with potential applications in drug discovery and development.

The pyrimidine ring, a key structural component of this compound, is a six-membered aromatic ring with alternating single and double bonds. It is substituted at the 6-position with a 4-methylpiperidine group, which introduces steric bulk and potential for hydrogen bonding. The ethanamine group attached via an oxygen atom at the 4-position of the pyrimidine ring further enhances the molecule's versatility. This combination of structural elements contributes to the compound's unique chemical properties and biological activity.

Recent studies have highlighted the potential of 2-((6-(4-methylpiperidin-1-yl)pyrimidin-4-yl)oxy)ethan-1-amine as a candidate for drug development. Researchers have explored its role in modulating various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. For instance, investigations into its anti-inflammatory properties have shown promising results, suggesting it could be a lead compound for developing novel anti-inflammatory agents.

The synthesis of this compound involves multi-step reactions that require precise control over reaction conditions. Key steps include the formation of the pyrimidine ring through condensation reactions, followed by substitution reactions to introduce the piperidine and ethanamine groups. These synthetic methods are optimized to ensure high yield and purity, which are critical for subsequent biological testing.

In terms of biological activity, 2098006745 has demonstrated selectivity towards certain enzymes and receptors, making it a valuable tool for studying cellular signaling pathways. Preclinical studies have shown that it exhibits moderate potency in inhibiting key enzymes associated with inflammatory responses, such as cyclooxygenase (COX)-2. This activity positions it as a potential candidate for further development into therapeutic agents targeting inflammatory diseases.

Moreover, recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with target proteins at an atomic level. These studies provide insights into the molecular basis of its activity and guide further optimization efforts. For example, molecular docking studies have revealed that the piperidine group plays a crucial role in binding to the active site of COX-2, while the ethanamine group contributes to overall stability.

The pharmacokinetic properties of this compound are also under investigation. Early studies suggest that it has reasonable bioavailability and metabolic stability, which are essential traits for a drug candidate. However, further research is required to fully understand its absorption, distribution, metabolism, and excretion (ADME) profile.

In conclusion, 2-(6-(4-methylpiperidin1yl)pyrimidin4yloxy)ethan1amine, CAS number 2098006745, represents a promising lead compound in drug discovery. Its unique structure and biological activity make it a valuable subject for ongoing research aimed at developing novel therapeutic agents. As advancements in synthetic chemistry and computational modeling continue to unfold, this compound holds great potential for contributing to the advancement of medical science.